![molecular formula H8N2O4S B087123 Ammonium-d8 sulfate CAS No. 13814-01-2](/img/structure/B87123.png)
Ammonium-d8 sulfate
Overview
Description
Synthesis Analysis
- A novel method for the synthesis of vinyl methyl sulfones involves ammonium iodide-induced sulfonylation of alkenes with DMSO and water (Gao et al., 2015).
- The synthesis of robust three-dimensional chiral metal sulfates, including ammonium rare-earth R double sulfate monohydrates, has been achieved under hydro/solvothermal conditions (Behera et al., 2014).
Molecular Structure Analysis
- The molecular structure of ammonium sulfate has been extensively studied. For example, the crystal structure of ammonium sulfate has been analyzed at various temperatures, revealing details about its phase transitions (Hasebe, 1981).
- Neutron diffraction studies have been conducted on the structures of ferroelectric and paraelectric ammonium sulfate, providing insights into hydrogen bond strengths and rotational barriers of ammonium ions (Schlemper & Hamilton, 1966).
Chemical Reactions and Properties
- Air-liquid interface studies of aqueous solutions containing ammonium and sulfate ions have shown how these ions affect the interfacial structure of water (Gopalakrishnan et al., 2005).
- Sulfate dependent ammonium oxidation (Sulfammox) links the nitrogen and sulfur cycles under anaerobic conditions, providing a novel connection between these essential processes (Liu et al., 2020).
Physical Properties Analysis
- Studies on the water cycle in mixed ammonium acid sulfate particles have been conducted to understand the behavior of these particles in different environmental conditions (Spann & Richardson, 1985).
Chemical Properties Analysis
- The synthesis and anticoagulant activity of quaternary ammonium chitosan sulfates have been explored, showing how sulfate groups' introduction into chitosan structures can significantly alter their anticoagulant activity (Fan et al., 2012).
- Heterogeneous reactions between alkylamines and ammonium salts, such as ammonium sulfate and ammonium bisulfate, contribute to particle growth in the atmosphere, indicating the chemical reactivity of these compounds (Qiu et al., 2011).
Scientific Research Applications
Industrial Applications and Ore Flotation : Ammonium sulfate is significant in industrial production, particularly in ore flotation and metal recovery. It offers advantages and disadvantages in these processes (Liu Hu-ping, 2013).
Environmental Toxicology : Research on the eco-toxic effects of ammonium sulfate in agricultural runoff has been conducted, especially its impact on aquatic organisms like Daphnia magna (Q. Ng, 2015).
Agricultural Efficiency : The use of 15N-labeled ammonium sulfate with nitrification inhibitors in agriculture can improve fertilizer use efficiency and crop productivity in wheat (Mousavi Shalmani et al., 2017).
Optical Sensing : Computational modeling has been used to develop D-shaped optical fiber sensors for measuring the concentration of ammonium sulfate, enhancing monitoring in chemical processes (Barros et al., 2022).
Wastewater Treatment : Ammonium sulfate plays a role in the anammox process, indicating potential in autotrophic reactions for simultaneous ammonium and sulfate removal in wastewater treatment (Liu et al., 2008).
Rare Earth Element Recovery : Ammonium sulfate is effective in leaching rare earth elements adsorbed on clay minerals, demonstrating its utility in resource recovery processes (Moldoveanu & Papangelakis, 2013).
Spectroscopy Standards : It has been identified as a potential standard for sulfur-33 NMR spectroscopy, useful for probe tuning and optimizing pulse conditions (Kosugi, 1993).
Material Science : In the preparation of transparent ceramic yttria, ammonium sulfate is used as a regulator, influencing the morphology and size of Nd:Y2O3 nanopowders (Qin et al., 2012).
Construction Material Testing : It's studied for its effects on the durability of concrete, particularly in agriculture and wastewater treatment infrastructure (Amin & Bassuoni, 2018).
Biogeochemical Cycling : The sulfate-dependent ammonium oxidation process links nitrogen and sulfur cycles, with potential applications in nitrogen and sulfate removal (Liu et al., 2020).
Atmospheric Chemistry : Ammonium sulfate's role in atmospheric chemistry, particularly in liquid-liquid phase separation and deliquescence of mixed particles, is studied for understanding aerosol behavior (Bertram et al., 2011).
Horticulture : Foliar application of ammonium sulfate affects the growth responses of tomato plants in hydroponic culture (Dehnavard et al., 2017).
Inhalation Toxicology : A case report on ammonium sulfate inhalation examines its effects, highlighting the need for understanding its impact on human health (Köksal et al., 2011).
Ionic Rare Earth Ore Leaching : Ammonium sulfate is used in leaching processes for ionic rare earth ores, addressing challenges like ammonia pollution and low-grade ore processing (Yan et al., 2018).
Mechanism of Action
Target of Action
Ammonium-d8 sulfate, with the linear formula (ND4)2SO4 , is a deuterium-labeled form of ammonium sulfate . It is primarily used in molecular biology . .
Mode of Action
It is known that stable heavy isotopes of hydrogen, such as deuterium, have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process .
Biochemical Pathways
Ammonium sulfate is involved in various biochemical pathways, particularly those involving nitrogen and sulfur. In general, ammonium compounds can participate in nitrification and denitrification processes in soil and aquatic systems .
Pharmacokinetics
It is known that deuteration can affect the pharmacokinetic and metabolic profiles of drugs .
Result of Action
The use of deuterium-labeled compounds can provide valuable insights into the metabolic pathways and mechanisms of action of various substances .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the conversion of ammonium and sulfate in anammox consortia was found to occur only under certain conditions, such as high amounts of biomass and non-anaerobic conditions .
Safety and Hazards
Ammonium-d8 sulfate may be harmful if inhaled, absorbed through skin, or swallowed . It may cause skin irritation and severe eye irritation . It is recommended to handle this compound with care, using personal protective equipment, including gloves and eye protection .
Relevant Papers A paper titled “Causes and Control Technology of Slurry Overflow in an Ammonia Desulfurization Tower” discusses the issue of ammonium sulfate slurry in the desulfurization tower often foaming and overflowing, which wastes resources and pollutes the environment . The paper aims to reveal the causes of foaming by analyzing foam composition .
properties
IUPAC Name |
tetradeuterioazanium;sulfate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2H3N.H2O4S/c;;1-5(2,3)4/h2*1H3;(H2,1,2,3,4)/i/hD8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFNBIHQBYMNNAN-KTOHAENGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[NH4+].[NH4+].[O-]S(=O)(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H][N+]([2H])([2H])[2H].[2H][N+]([2H])([2H])[2H].[O-]S(=O)(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H8N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.